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Compound of Interest

Compound Name: Leu-AMS

Cat. No.: B15611673

Essential Safety and Logistical Information for the Disposal of a Potent Leucyl-tRNA
Synthetase Inhibitor

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of Leu-AMS (Leucyl-adenylate sulfamate), a potent inhibitor of leucyl-tRNA
synthetase known for its cytotoxic effects on both cancerous and normal cells, as well as its
antibacterial properties.[1][2][3][4][5] Adherence to these procedures is critical to mitigate risks
associated with this compound.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to handle Leu-AMS with the appropriate
safety measures. Always consult the Safety Data Sheet (SDS) for the most current and detailed
information.

Personal Protective Equipment (PPE): All personnel handling Leu-AMS must wear standard
laboratory PPE, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
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e Alab coat

Handling Precautions:

Avoid generating dust if handling the solid form.

Work in a well-ventilated area, preferably in a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Leu-AMS Properties and Safety Data

The following table summarizes key quantitative and safety information for Leu-AMS.

Property Value

CAS Number 288591-93-5

Molecular Formula C16H25N707S

Molecular Weight 459.48 g/mol

ICso0 (LRS) 22.34 nM

Solubility in DMSO > 49.17 mg/mL (107.01 mM)

Storage (Solid) -20°C for 3 years

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month

Data sourced from MedChemExpress Product Data Sheet.[5]

Step-by-Step Disposal Procedures

Due to its cytotoxic nature, Leu-AMS and any materials contaminated with it must be treated
as hazardous chemical waste. Do not dispose of Leu-AMS down the drain or in regular trash.

Disposal of Solid Leu-AMS Waste
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o Collection: Carefully place all unused or expired solid Leu-AMS, along with any
contaminated items (e.g., weigh boats, pipette tips, gloves), into a designated hazardous
waste container.

e Labeling: The container must be clearly and securely labeled as "Hazardous Waste" and
include the full chemical name ("Leu-AMS" or "Leucyl-adenylate sulfamate"), the
approximate quantity, and the date of accumulation.

o Storage: Store the sealed waste container in a designated, secure satellite accumulation
area that is away from incompatible materials.

» Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) or equivalent hazardous waste management program.

Disposal of Leu-AMS Solutions

The disposal method for Leu-AMS solutions is primarily determined by the solvent used.
e Aqueous Solutions:

o Collection: Collect all agueous solutions containing Leu-AMS in a sealed, leak-proof
hazardous waste container.

o Labeling: Label the container with "Hazardous Waste," the chemical name ("Aqueous
solution of Leu-AMS"), the solvent (water), the approximate concentration, and any other
components.

o Disposal: Dispose of the liquid waste through your institution's chemical waste program.
e Organic Solvent Solutions (e.g., DMSO):

o Segregation: Solutions of Leu-AMS in flammable or halogenated organic solvents must be
collected in separate, appropriate solvent waste containers. Do not mix incompatible
solvent waste streams.

o Collection and Labeling: Collect the waste in a sealed, leak-proof container compatible
with the organic solvent. The label must include "Hazardous Waste," the full chemical
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name ("Leu-AMS"), the solvent(s) used (e.g., DMSO), the approximate concentration, and

any other components.

o Disposal: Arrange for disposal through your institution's hazardous waste program.

Decontamination of Glassware

e Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent in which
Leu-AMS is soluble (e.g., DMSO, followed by ethanol or acetone). Collect this initial rinse as
hazardous chemical waste.

e Secondary Wash: After the initial solvent rinse, wash the glassware with an appropriate
laboratory detergent and water. This final rinse water can typically be disposed of down the
drain, but it is best practice to confirm this with your institution's EHS guidelines.

Leu-AMS Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Leu-
AMS and associated waste.
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Caption: Disposal decision workflow for Leu-AMS waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Leu-AMS, fostering a secure research environment and upholding their commitment to
environmental stewardship. Always prioritize consulting your institution's specific EHS
guidelines, as they will supersede any general recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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